4-Amino-3-[(3-chlorophenyl)methylsulfanyl]-6-methyl-1,2,4-triazin-5-one

• IUPAC Name: 4-amino-3-[(3-chlorophenyl)methylsulfanyl]-6-methyl-1,2,4-triazin-5-one
• InChI: InChI=1S/C11H11ClN4OS/c1-7-10(17)16(13)11(15-14-7)18-6-8-3-2-4-9(12)5-8/h2-5H,6,13H2,1H3
• InChI Key: LPLQZXMERFUEMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N(C1=O)N)SCC2=CC(=CC=C2)Cl
• Molecular Formula: C11H11ClN4OS
• DSSTOX Substance ID: DTXSID301321472
• Molecular Weight: 282.75 g/mol
• Solubility: 37.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 869068-05-3

Description

4-Amino-3-[(3-chlorophenyl)methylsulfanyl]-6-methyl-1,2,4-triazin-5-one is a useful research compound. Its molecular formula is C11H11ClN4OS and its molecular weight is 282.75. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

The synthesis of novel 1,2,4-triazole derivatives, including compounds similar to 4-Amino-3-[(3-chlorophenyl)methylsulfanyl]-6-methyl-1,2,4-triazin-5-one, has been reported. These compounds exhibit good or moderate antimicrobial activities against test microorganisms, indicating potential applications in developing new antimicrobial agents (Bektaş et al., 2007).

Fiber Reactive Dyes

A study on 4-arylamino-6-chloro-1,3,5-triazin-2(1H)-ones explored their nucleophilic substitution in an acidic medium to produce novel fiber reactive triazinyl derivatives. These derivatives are capable of reacting with cellulose in an alkaline medium, suggesting their use in creating new fiber reactive dyes (Renfrew, Phillips, & Bates, 2003).

Carbonic Anhydrase Inhibition

New series of s-triazine derivatives incorporating structural motifs have been synthesized and evaluated as inhibitors of carbonic anhydrase isoforms, relevant to physiological and tumor-associated activities. These compounds, including this compound, have shown appreciable inhibition of carbonic anhydrases, which are enzymes involved in many physiological processes. This suggests their potential in developing unconventional anticancer drugs targeting hypoxia-induced carbonic anhydrase isoforms such as CA IX (Havránková et al., 2018).

Larvicidal and Antimicrobial Activities

Larvicidal and antimicrobial activities have been evaluated for novel triazinone derivatives, highlighting their potential in controlling mosquito populations and combating microbial pathogens. These findings support the exploration of this compound related compounds in pest control and antimicrobial applications (Kumara et al., 2015).